Cas no 1518213-91-6 (3-(propan-2-yloxy)cyclobutan-1-one)

• Product Name: 3-(propan-2-yloxy)cyclobutan-1-one
• CAS No: 1518213-91-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 4603576
• PubChem ID: 66367843
• Update Time: 2025-06-30

3-(propan-2-yloxy)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-isopropoxycyclobutanone
• 3-(propan-2-yloxy)cyclobutan-1-one
• Cyclobutanone, 3-(1-methylethoxy)-

• Inchi： 1S/C7H12O2/c1-5(2)9-7-3-6(8)4-7/h5,7H,3-4H2,1-2H3
• InChI Key： ICDZMHHURZNWQT-UHFFFAOYSA-N
• SMILES： C1(=O)CC(OC(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(propan-2-yloxy)cyclobutan-1-one

Introduction to 3-(propan-2-yloxy)cyclobutan-1-one (CAS No. 1518213-91-6)

3-(propan-2-yloxy)cyclobutan-1-one, with the CAS number 1518213-91-6, is a cyclic ketone derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by a cyclobutane ring with a ketone group and an isopropoxy substituent, which imparts distinct physical and chemical properties.

The molecular formula of 3-(propan-2-yloxy)cyclobutan-1-one is C₇H₁₂O₂, and its molecular weight is approximately 128.17 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 145°C at atmospheric pressure, and it has a density of about 0.96 g/cm³.

In the realm of organic synthesis, 3-(propan-2-yloxy)cyclobutan-1-one serves as a valuable building block for the construction of more complex molecules. Its cyclobutane ring and ketone functionality make it particularly useful in the synthesis of cyclic compounds and heterocycles. Recent studies have explored its utility in the preparation of bioactive molecules, such as those with anti-inflammatory and antitumor properties.

3-(propan-2-yloxy)cyclobutan-1-one has also been investigated for its potential applications in pharmaceutical research. One notable area of interest is its role as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of inhibitors for protein kinases, which are key enzymes involved in cellular signaling and disease progression.

In addition to its pharmaceutical applications, 3-(propan-2-yloxy)cyclobutan-1-one has shown promise in materials science. Researchers have explored its use in the synthesis of polymers with unique mechanical and thermal properties. A recent paper in Macromolecules reported the successful incorporation of this compound into polymer chains, resulting in materials with enhanced strength and flexibility. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The environmental impact of 3-(propan-2-yloxy)cyclobutan-1-one has also been a subject of investigation. Studies have shown that it can be synthesized using green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. This aligns with the growing trend towards sustainable chemical processes and environmentally friendly products.

Safety considerations are paramount when handling any chemical compound. While 3-(propan-2-yloxy)cyclobutan-1-one is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to ensure the well-being of researchers and workers. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas.

In conclusion, 3-(propan-2-yloxy)cyclobutan-1-one (CAS No. 1518213-91-6) is a versatile compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure makes it an attractive candidate for further exploration and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.